
Personal protective equipment for handling
Benzamide, N-benzoyl-N-(phenylmethyl)-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzamide, N-benzoyl-N-

(phenylmethyl)-

Cat. No.: B101800 Get Quote

Essential Safety and Handling of Benzamide, N-
benzoyl-N-(phenylmethyl)-
Disclaimer: A specific Safety Data Sheet (SDS) for Benzamide, N-benzoyl-N-(phenylmethyl)-
(CAS No. 19264-38-1) was not available at the time of this writing. The following information is

compiled from data on structurally similar benzamide compounds and should be used as a

precautionary guide. It is imperative to handle this compound with care, assuming it may

possess hazards similar to or greater than its analogues. Always consult with your institution's

safety officer and perform a thorough risk assessment before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with Benzamide, N-benzoyl-N-
(phenylmethyl)-. The procedural guidance herein is designed to answer specific operational

questions and build trust by providing value beyond the product itself.

Hazard Identification and Precautionary Measures
While specific GHS classifications for Benzamide, N-benzoyl-N-(phenylmethyl)- are not

available, related benzamide compounds exhibit a range of hazards. A conservative approach

to handling is therefore essential. Based on available data for similar compounds, this chemical

should be treated as potentially harmful if swallowed, an irritant to skin and eyes, and

potentially harmful to aquatic life.
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General Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Avoid release to the environment.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Benzamide, N-benzoyl-N-
(phenylmethyl)-.

Body Part
Personal Protective

Equipment
Specification/Standard

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) approved.[2]

Skin

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber) and

lab coat

Gloves must be inspected prior

to use.[2]

Respiratory
NIOSH/MSHA-approved

respirator

Required when engineering

controls are insufficient or

during emergency situations.

[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling ensures safety at every stage.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[3]

Handling and Use
Ventilation: All handling of solid Benzamide, N-benzoyl-N-(phenylmethyl)- should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: When weighing, use an analytical balance within a ventilated enclosure or a

powder-containment hood.

Transfers: Use appropriate tools (e.g., spatulas) to transfer the solid material, avoiding the

generation of dust.

Housekeeping: Maintain a clean and organized workspace. Clean up any spills promptly

according to the emergency procedures outlined below.

Disposal Plan
All waste containing Benzamide, N-benzoyl-N-(phenylmethyl)- must be treated as hazardous

waste.

Waste Collection: Collect all excess solid material and any contaminated consumables (e.g.,

gloves, weighing paper) in a designated, labeled, and sealed hazardous waste container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

this chemical down the drain or in regular trash.[2]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spills
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the contained material into a labeled hazardous waste

container. Avoid creating dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Personnel Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Quantitative Data from Related Compounds
The following table presents data for structurally similar benzamide compounds. This

information is provided for context and to inform a conservative risk assessment.
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Compound Name CAS Number
Molecular Weight (

g/mol )

GHS Hazard

Statements (from

PubChem)

N-Benzylbenzamide 1485-70-7 211.26
Not classified as

hazardous.[4]

Benzanilide, N-benzyl- 19672-91-4 287.36

H302: Harmful if

swallowed. H317: May

cause an allergic skin

reaction. H413: May

cause long lasting

harmful effects to

aquatic life.[5]

N-(2-

Benzoylphenyl)benza

mide

29670-64-2 315.35

H410: Very toxic to

aquatic life with long

lasting effects.[2]

Experimental Protocols
Standard Operating Procedure for Weighing and
Preparing a Solution

Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure the chemical

fume hood is operational.

Tare: Place a clean, dry weighing vessel on the analytical balance and tare to zero.

Dispense: In the fume hood, carefully transfer the desired amount of Benzamide, N-
benzoyl-N-(phenylmethyl)- to the weighing vessel using a clean spatula.

Record: Record the exact weight.

Dissolve: Add the weighed solid to a suitable solvent in a volumetric flask. Ensure the solvent

is appropriate for the intended application and is compatible with the chemical.

Mix: Cap the flask and mix by inversion until the solid is completely dissolved.
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Storage: Label the solution with the chemical name, concentration, solvent, date, and your

initials. Store appropriately.

Visualizations
The following diagrams illustrate the standard operational workflow and emergency response

procedures.
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Caption: Workflow for Safely Handling Benzamide, N-benzoyl-N-(phenylmethyl)-.
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Caption: Emergency Response Procedures for Spills and Personnel Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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